Cas no 33527-21-8 (benzo[1,2-b:5,4-b'']bisthiophene-4,8-dione)

• Product Name: benzo[1,2-b:5,4-b'']bisthiophene-4,8-dione
• CAS No: 33527-21-8
• MF: C₁₀H₄O₂S₂
• MW: 220.267560005188
• CID: 918063
• PubChem ID: 288496
• Update Time: 2025-04-19

benzo[1,2-b:5,4-b'']bisthiophene-4,8-dione Chemical and Physical Properties

Names and Identifiers

• benzo[1,2-b:5,4-b'']bisthiophene-4,8-dione
• thieno[3,2-f][1]benzothiole-4,8-dione
• 1,7-Dithia-s-indacene-4,8-dione
• 4,8-Dihydrobenzo[1,2-b:5,4-b']dithiophen-4,8-dion
• 4,8-dihydrobenzo[1,2-b:5,4-b']dithiophene-4,8-dione
• 4,8-Dihydrobenzo< 1,2-b:5,4-b'> dithiophen-4,8-dion
• 4,8-dihydrobenzol[1,2-b:5,4-b']dithiophene-4,8-dione
• AC1L69OP
• AC1Q6NFK
• AR-1B8390
• benzo< 1,2-b,5,4-b'> dithiphen-4,8-dione
• CHEMBL357519
• CTK1C5843
• KST-1B3284
• NSC149708
• SureCN6995084
• N5R0FXO8NE
• UNII-N5R0FXO8NE
• 33527-21-8
• NSC 149708
• NSC-149708
• SCHEMBL6995084
• thieno[3,2-f]benzothiophene-4,8-dione
• BENZO(1,2-B:5,4-B')DITHIOPHENE-4,8-DIONE
• DTXSID70187170
• DB-102988

• Inchi： 1S/C10H4O2S2/c11-7-5-1-3-13-9(5)8(12)10-6(7)2-4-14-10/h1-4H
• InChI Key： NIJSWSKJHMSEGG-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C3C=CSC=3C(C1=2)=O)=O

Computed Properties

• Exact Mass: 219.96532
• Monoisotopic Mass: 219.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.595
• Boiling Point: 408°C at 760 mmHg
• Flash Point: 200.6°C
• Refractive Index: 1.736
• PSA: 34.14
• LogP: 2.58500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones